Cas no 152946-81-1 ()

152946-81-1 structure
structure
Product Name:
CAS No:152946-81-1
MF:C8H8F2O
MW:158.145329475403
CID:6647703
PubChem ID:21806767
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C8H8F2O/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,11H,4-5H2
    • InChI Key: KGJWUGRWJCSSSC-UHFFFAOYSA-N
    • SMILES: FCC1C=C(C=C(CF)C=1)O

Computed Properties

  • Exact Mass: 158.05432120g/mol
  • Monoisotopic Mass: 158.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų
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